Boc-S-Benzyl-L-cysteine 4-nitrophenyl ester

• CAS: 3560-17-6

Core Science & Biosynthesis

An In-depth Technical Guide to Boc-S-Benzyl-L-cysteine 4-Nitrophenyl Ester

Introduction: A Strategically Protected Building Block for Peptide Synthesis

In the intricate field of synthetic peptide chemistry, the precise assembly of amino acids into a defined sequence is paramount. This endeavor relies on a sophisticated toolbox of protecting groups and activation strategies to prevent unwanted side reactions and ensure high-yield, high-purity outcomes. Boc-S-Benzyl-L-cysteine 4-nitrophenyl ester, often abbreviated as Boc-Cys(Bzl)-ONp, stands as a classic and powerful reagent specifically designed for the seamless incorporation of cysteine residues within a growing peptide chain.

This guide provides an in-depth analysis of Boc-Cys(Bzl)-ONp, dissecting its chemical architecture, properties, and mechanistic role in peptide synthesis. It is intended for researchers, chemists, and drug development professionals who leverage solid-phase peptide synthesis (SPPS) and require a deep, functional understanding of this critical building block. The molecule's design elegantly addresses three fundamental challenges in peptide synthesis: temporary protection of the alpha-amino group, robust protection of the reactive cysteine thiol, and activation of the carboxyl group for efficient peptide bond formation. Its utility is most pronounced within the Boc/Benzyl (Boc/Bzl) protection strategy, a robust method often favored for complex or hydrophobic peptide sequences.[1][2][3]

Core Chemical Structure and Physicochemical Properties

The efficacy of Boc-Cys(Bzl)-ONp is derived directly from its trifunctional chemical nature. Each component is meticulously chosen for its specific reactivity and stability profile.

• N-α-tert-butyloxycarbonyl (Boc) Group : A well-established, acid-labile protecting group for the primary amine at the alpha-carbon. Its steric bulk prevents the amine from participating in unwanted reactions, and it can be selectively removed under moderately acidic conditions that leave other protecting groups intact.[2][4][5]

• S-benzyl (Bzl) Group : A semi-permanent protecting group for the thiol side chain of cysteine. The benzyl group is stable to the repetitive mild acid treatments used for Boc removal but can be cleaved under strong acidic conditions, typically at the final stage of synthesis.[6][7][8] This differential lability is the cornerstone of the Boc/Bzl synthesis strategy.[6]

• 4-Nitrophenyl (ONp) Ester : An activated ester of the carboxylic acid. The electron-withdrawing nitro group makes the 4-nitrophenoxide a good leaving group, rendering the carbonyl carbon highly electrophilic and susceptible to nucleophilic attack by the free amine of another amino acid, thereby facilitating efficient peptide bond formation.[9][10][11]

Caption: Functional components of Boc-S-Benzyl-L-cysteine 4-nitrophenyl ester.

Table 1: Physicochemical Properties of Boc-S-Benzyl-L-cysteine 4-nitrophenyl ester

Property	Value	Source(s)
Synonyms	Boc-Cys(Bzl)-ONp, N-α-t-Boc-S-benzyl-L-cysteine p-nitrophenyl ester	[12][13]
CAS Number	7763-16-8	Verified from multiple chemical suppliers
Molecular Formula	C₂₁H₂₄N₂O₆S	Calculated
Molecular Weight	432.49 g/mol	Calculated
Appearance	White to off-white powder or crystalline solid	[3] (Inferred from similar compounds)
Storage Conditions	Store at 2-8°C, under an inert atmosphere to protect from moisture.	[14][15]
Primary Application	Building block for Boc-based solid-phase peptide synthesis (SPPS).	[3][16]

The Chemistry of Protection and Activation: A Mechanistic Perspective

The successful synthesis of a peptide is a story of controlled reactivity. Boc-Cys(Bzl)-ONp is a prime example of how chemists orchestrate this control through the strategic use of protecting groups and leaving groups.

The N-α-Boc Group: An Acid-Labile Shield

The Boc group is the temporary guardian of the N-terminus. During a standard Boc-SPPS cycle, it is quantitatively removed by treatment with a moderate acid, most commonly trifluoroacetic acid (TFA) in a solvent like dichloromethane (DCM).[2][4] The mechanism proceeds via protonation of the carbonyl oxygen, followed by the departure of the stable tert-butyl cation and isobutylene, releasing carbon dioxide and the free amine as its TFA salt. This amine is then neutralized to participate in the subsequent coupling step. The key is that these conditions are mild enough to leave the S-benzyl and other side-chain protecting groups untouched.[6]

The S-Benzyl Group: Robust Thiol Protection

The thiol side chain of cysteine is highly nucleophilic and susceptible to oxidation, making its protection essential during synthesis.[8][17] The S-benzyl group provides robust protection that withstands the repeated cycles of TFA deprotection.[6][17] It is considered a "permanent" protecting group within the context of the synthesis cycles and is only removed during the final cleavage step. This is typically achieved with very strong acids like anhydrous hydrogen fluoride (HF) or trifluoromethanesulfonic acid (TFMSA).[2] The stability of the benzyl group is a defining feature of the Boc/Bzl strategy, ensuring the integrity of the cysteine residue until the final peptide is ready to be liberated from the solid support.[7]

The 4-Nitrophenyl Ester: Activating the Carboxyl Group for Amide Bond Formation

For a peptide bond to form, the carboxyl group of the incoming amino acid must be "activated" to make it a better electrophile. The 4-nitrophenyl ester accomplishes this elegantly. The p-nitrophenoxide ion is an excellent leaving group due to the resonance stabilization provided by the electron-withdrawing nitro group. When the deprotected N-terminal amine of the resin-bound peptide attacks the carbonyl carbon of Boc-Cys(Bzl)-ONp, the tetrahedral intermediate readily collapses, expelling the stable p-nitrophenoxide and forming the desired amide (peptide) bond.[9][10][18] This reaction is typically efficient and proceeds to completion, which is critical for the fidelity of the final peptide sequence.

Caption: Mechanism of peptide bond formation using an activated 4-nitrophenyl ester.

Application in Solid-Phase Peptide Synthesis (SPPS): An Experimental Protocol

The following protocol outlines a representative coupling cycle using Boc-Cys(Bzl)-ONp in a manual Boc-SPPS workflow. It assumes the synthesis is proceeding on a peptide-resin that has just undergone N-α-Boc deprotection and neutralization.

Materials:

• Peptide-resin with a free N-terminal amine (e.g., on Merrifield resin)

• Boc-S-Benzyl-L-cysteine 4-nitrophenyl ester (Boc-Cys(Bzl)-ONp)

• Dimethylformamide (DMF), peptide synthesis grade

• Dichloromethane (DCM), peptide synthesis grade

• Diisopropylethylamine (DIEA)

• Kaiser test kit (for monitoring)

Protocol: Single Coupling Cycle

• Resin Preparation:

  • Ensure the peptide-resin from the previous step is thoroughly washed and neutralized. A typical final wash sequence is DCM (3x) followed by DMF (3x). The resin should be swollen in DMF in the reaction vessel.

• Preparation of Coupling Solution:

  • In a separate vial, dissolve 2 to 3 equivalents of Boc-Cys(Bzl)-ONp (relative to the initial substitution level of the resin) in a minimal amount of DMF. Ensure it is fully dissolved.

  • Scientist's Note: Using an excess of the activated amino acid helps drive the coupling reaction to completion, ensuring a high yield at each step, which is critical for the overall purity of a long peptide.

• Coupling Reaction:

  • Add the Boc-Cys(Bzl)-ONp solution to the reaction vessel containing the swollen peptide-resin.

  • Agitate the mixture gently (e.g., using a shaker or nitrogen bubbling) at room temperature.

  • Reaction times for active esters can be longer than with modern coupling reagents. Allow the reaction to proceed for 4-12 hours.[11]

• Monitoring for Completion:

  • After the initial reaction time (e.g., 4 hours), take a small sample of the resin beads and perform a Kaiser (ninhydrin) test.

  • Interpretation: A blue or purple color indicates the presence of unreacted primary amines (incomplete coupling). A yellow or colorless result indicates the reaction is complete.[19]

  • If the test is positive, allow the reaction to continue and re-test periodically. If it remains positive after an extended period, a re-coupling step may be necessary.

• Washing:

  • Once the coupling is complete (negative Kaiser test), drain the reaction solution from the vessel.

  • Wash the peptide-resin extensively to remove excess reagents and the p-nitrophenol byproduct. A typical wash sequence is:

    • DMF (3-5 times)

    • DCM (3-5 times)

  • The peptide-resin is now ready for the next cycle, starting with the N-α-Boc deprotection of the newly added cysteine residue.

Caption: Experimental workflow for a single coupling cycle using Boc-Cys(Bzl)-ONp.

Field-Proven Insights and Considerations

Why Choose the Boc/Bzl Strategy?

While the Fmoc/tBu strategy is more common today due to its use of milder reagents, the Boc/Bzl strategy remains highly relevant and is often the method of choice for certain challenging syntheses.[8] For example, it can be superior for producing very long or highly hydrophobic peptides that are prone to aggregation during synthesis under Fmoc conditions.[1] The strong acid cleavage at the end can also be more effective at solubilizing and purifying difficult sequences.

Cleavage and Deprotection: The Critical Final Step

The final step in a Boc/Bzl synthesis is the simultaneous cleavage of the peptide from the resin and removal of all side-chain protecting groups, including the S-benzyl group. This is typically done with anhydrous HF. During this process, reactive carbocations (like the benzyl cation) are generated, which can alkylate sensitive residues like tryptophan, methionine, and the newly deprotected cysteine thiol. To prevent these side reactions, a "scavenger cocktail" containing reagents like anisole, p-cresol, and p-thiocresol is always included in the cleavage mixture to trap these cations.

Limitations and Alternatives

The primary drawback of the Boc/Bzl strategy is the need for hazardous strong acids, particularly HF, which requires specialized, expensive equipment and stringent safety protocols.[1][8] Furthermore, while effective, 4-nitrophenyl esters react more slowly than peptides activated in situ with modern coupling reagents like HBTU or HATU.[11][19] For this reason, in modern synthesis, pre-activated esters are less common, though their foundational role in the development of peptide chemistry is undisputed.[9][11]

Conclusion

Boc-S-Benzyl-L-cysteine 4-nitrophenyl ester is a cornerstone reagent in the history and practice of peptide synthesis. It masterfully combines temporary N-terminal protection, robust side-chain protection, and carboxyl activation into a single, efficient building block. While newer methods have been developed, a thorough understanding of this compound's properties and reactivity provides invaluable insight into the fundamental principles of peptide chemistry. For researchers utilizing the Boc/Bzl strategy, particularly for complex or historically significant syntheses, Boc-Cys(Bzl)-ONp remains an indispensable and highly reliable tool for the precise incorporation of cysteine.

References

• Chemistry LibreTexts. (2024, September 30). 26.7: Peptide Synthesis. Retrieved from [Link]

• Fields, G. B. (n.d.). Synthesis of peptides using tert-butyloxycarbonyl (Boc) as the α-amino protection group. Retrieved from [Link]

• AAPPTec. (n.d.). Overview of Solid Phase Peptide Synthesis (SPPS). Retrieved from [Link]

• Pia, K. et al. (2020, July 7). 4-Nitrophenyl activated esters are superior synthons for indirect radiofluorination of biomolecules. RSC Publishing. Retrieved from [Link]

• ResearchGate. (n.d.). Cys thiol protection with the benzyl (Bn/Bzl) protecting group. Retrieved from [Link]

• Synfacts. (2021). Peptides Synthesis by Using Nitrophenyl Esters. Thieme. Retrieved from [Link]

• AAPPTec. (n.d.). Technical Support Information Bulletin 1124 - Removal of S-Benzyl, Sp-Methylbenzyl, and Sp- Methoxybenzyl Groups. Retrieved from [Link]

• Payne, R. J. et al. (2021, August 17). Cysteine protecting groups: applications in peptide and protein science. Chemical Society Reviews. Retrieved from [Link]

• Albericio, F. et al. (2013, May 6). Understanding Acid Lability of Cysteine Protecting Groups. PMC - NIH. Retrieved from [Link]

• Houben-Weyl. (n.d.). 2.6.6.2 Peptide Synthesis with S-Protected Cysteine Derivatives. Thieme. Retrieved from [Link]

• Peptides International. (n.d.). Boc-Cys(Bzl)-OH [5068-28-0]. Retrieved from [Link]

• AnaSpec. (n.d.). Overview of Custom Peptide Synthesis. Retrieved from [Link]

• Advent Chembio. (n.d.). Z-Cys(Bzl)-ONp: Key to Efficient Peptide Synthesis. Retrieved from [Link]

• ConnectSci. (n.d.). The synthesis and polymerization of peptide p-nitrophenyl esters. Retrieved from [Link]

• GenPrice UK. (n.d.). Boc-S-benzyl-L-cysteine 4-nitrophenyl ester. Retrieved from [Link]

• CAS Common Chemistry. (n.d.). (+)-Carvone. Retrieved from [Link]

• Houben-Weyl. (n.d.). 2.2.2.3 Substituted Benzyl Esters. Thieme. Retrieved from [Link]

• PubChem. (n.d.). Carvone, (+-)-. NIH. Retrieved from [Link]

• Wikipedia. (n.d.). Carvone. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of D-Carvone (CAS 2244-16-8). Retrieved from [Link]

Sources

• 1. Synthesis of peptides using tert-butyloxycarbonyl (Boc) as the α-amino protection group - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Peptide Design: Principles & Methods | Thermo Fisher Scientific - HK [thermofisher.com]
• 3. chemimpex.com [chemimpex.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. peptide.com [peptide.com]
• 7. researchgate.net [researchgate.net]
• 8. Cysteine protecting groups: applications in peptide and protein science - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00271F [pubs.rsc.org]
• 9. d-nb.info [d-nb.info]
• 10. thieme-connect.com [thieme-connect.com]
• 11. Overview of Custom Peptide Synthesis [peptide2.com]
• 12. tcichemicals.com [tcichemicals.com]
• 13. Boc-S-benzyl-L-cysteine 4-nitrophenyl ester - GenPrice UK [genprice.uk]
• 14. N-Boc-S-benzyl-D-cysteine | 102830-49-9 [sigmaaldrich.com]
• 15. usbio.net [usbio.net]
• 16. Boc-Cys(Bzl)-OH Novabiochem 5068-28-0 [sigmaaldrich.com]
• 17. bachem.com [bachem.com]
• 18. connectsci.au [connectsci.au]
• 19. pdf.benchchem.com [pdf.benchchem.com]

Mechanistic & Kinetic Analysis: Aminolysis of Cysteine 4-Nitrophenyl Esters

Executive Summary

This technical guide provides a rigorous analysis of the aminolysis of cysteine 4-nitrophenyl esters (

). While 4-nitrophenyl esters are standard activated species in peptide synthesis and bioconjugation, the presence of the cysteine -thiol group introduces unique intramolecular catalytic pathways and kinetic complexities. This document details the reaction mechanism, kinetic validation via Brønsted relationships, and a self-validating experimental protocol for monitoring reaction rates.

Target Audience: Synthetic Chemists, Enzymologists, and Bioconjugation Scientists.

Part 1: Mechanistic Foundations

The aminolysis of

by a primary or secondary amine ( ) follows a nucleophilic acyl substitution pathway. However, unlike simple glycine or alanine derivatives, the cysteine side chain ( ) significantly alters the energy landscape.

The Core Pathway: Addition-Elimination

The fundamental reaction proceeds through a stepwise

mechanism involving a zwitterionic tetrahedral intermediate ( ).

• Nucleophilic Attack: The amine lone pair attacks the carbonyl carbon of the ester.[1]

• Formation of

  : A tetrahedral intermediate forms with a negative charge on the oxygen and a positive charge on the nitrogen.[1]

• Breakdown: The leaving group (4-nitrophenolate) is expelled, restoring the carbonyl double bond to form the amide.

The "Thiol Effect": Intramolecular Catalysis

In cysteine derivatives where the thiol is unprotected, the sulfur atom can accelerate the reaction through intramolecular general acid catalysis or nucleophilic assistance .

• General Acid Catalysis: The thiol proton (

  ) can hydrogen bond with the carbonyl oxygen or the leaving group oxygen in the transition state, stabilizing the developing negative charge.

• Thiolactone Trap (Competing Pathway): If the N-terminus of the cysteine is free, the amine nitrogen can attack the ester to form a cyclic thiolactone (a "suicide" cyclization) rather than the desired intermolecular amide. This guide assumes an N-protected cysteine (e.g.,

  -acetyl-L-cysteine 4-nitrophenyl ester) to isolate the intermolecular aminolysis mechanism.

Pathway Visualization

The following diagram illustrates the bifurcation between the direct aminolysis pathway and the thiol-assisted transition state.

Caption: Mechanistic bifurcation showing the stabilization of the transition state by the cysteine thiol group compared to direct aminolysis.

Part 2: Kinetic Analysis & Data Interpretation

To validate the mechanism, researchers must determine the rate law and sensitivity to amine basicity.

Rate Law

The observed pseudo-first-order rate constant (

) for the release of p-nitrophenol is described by:

• : Hydrolysis rate (background).

• ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

  : Second-order rate constant for aminolysis.
• : General base catalysis by the buffer (if applicable).

Brønsted Relationships

Plotting ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

against the of the nucleophilic amine yields a Brønsted plot.[2][3]

• Slope (

  ): Typically 0.8–1.0 for aminolysis of 4-nitrophenyl esters.
  • : Indicates the formation of the tetrahedral intermediate is rate-limiting.
  • : Indicates a concerted mechanism or a change in the rate-determining step (often seen with very basic amines).

Comparative Kinetic Data

The table below summarizes expected kinetic parameters for 4-nitrophenyl esters reacting with secondary amines (e.g., piperidine, morpholine).

Parameter	Value Range	Interpretation
(Detection)	400–405 nm	Absorbance max of p-nitrophenolate anion ( ).
(Leaving Group)	7.15	p-Nitrophenol is a good leaving group; exists as anion at pH > 7.5.
Brønsted	0.8 – 0.9	High sensitivity to amine basicity; bond formation is advanced in TS.
Hammett	+2 to +4	Positive indicates nucleophilic attack is favored by electron-withdrawing groups on the ester.

Part 3: Experimental Protocol (Self-Validating)

This protocol is designed to measure the second-order rate constant (

) using UV-Vis spectroscopy. It includes internal controls to ensure data integrity.

Reagents & Preparation

• Substrate Stock: 10 mM

  -acetyl-L-cysteine 4-nitrophenyl ester in dry Acetonitrile (MeCN). Store at -20°C.

• Amine Nucleophiles: Prepare 0.1 M to 1.0 M stock solutions of various amines (e.g., n-butylamine, piperidine) in water.

• Buffer: 0.1 M Phosphate buffer, pH 8.0 (adjusted with ionic strength controller, e.g., KCl to

  ). Note: pH 8.0 ensures the leaving group is ionized for detection.

Workflow: Kinetic Monitoring

Caption: Step-by-step kinetic workflow for determining pseudo-first-order rate constants.

Step-by-Step Methodology

• Baseline Correction: Place 2.9 mL of Buffer in a quartz cuvette. Add the requisite volume of Amine stock to achieve concentrations

  (pseudo-first-order conditions, e.g., 10-fold to 100-fold excess).

• Initiation: Inject 10-30 µL of Substrate Stock. Rapidly mix by inversion (do not vortex vigorously to avoid bubbles).

• Data Acquisition: Immediately start recording Absorbance at 400 nm.

• End Point: Allow reaction to proceed for at least 5 half-lives (

  ) to determine .

• Calculation:

  • Fit the absorbance trace to a first-order exponential decay to get

    .

  • Repeat for at least 5 different amine concentrations.[4]

  • Plot ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

    vs. .[2][3][5] The slope is .

Troubleshooting & Controls

• Self-Validation: The plot of

  vs. must be linear. If it curves upward, it indicates catalysis by a second amine molecule. If it plateaus, it suggests a change in the rate-limiting step (e.g., diffusion control or conformational gating).

• Hydrolysis Control: Run a "zero amine" control. The rate should be negligible (

  of the amine rate).

Part 4: Applications in Drug Development[8]

Understanding the aminolysis of cysteine esters is critical for:

• Prodrug Activation: Designing cysteine-based prodrugs where the active drug is released via aminolysis or intramolecular cyclization.

• Native Chemical Ligation (NCL): While NCL uses thioesters, 4-nitrophenyl esters are often used as "active ester" precursors to generate thioesters in situ.

• Protease Assays: Cysteine proteases (e.g., Papain, Cathepsin B) use a catalytic triad involving a cysteine thiolate.

  derivatives serve as chromogenic substrates to map the S1-S1' pocket specificity.

References

• Castro, E. A. (1999). Kinetics and mechanisms of reactions of thiol esters with amines in aqueous solution. Chemical Reviews, 99(12), 3505-3524.

• Jencks, W. P., & Carriuolo, J. (1960). Reactivity of nucleophilic reagents toward esters.[6] Journal of the American Chemical Society, 82(7), 1778-1786.

• Kirby, A. J., & Fersht, A. R. (1971). Intramolecular catalysis. Progress in Bioorganic Chemistry, 1, 1-82.

• Gresser, M. J., & Jencks, W. P. (1977). Dilution of the transition state in the reactions of substituted quinuclidines with 4-nitrophenyl esters. Journal of the American Chemical Society, 99(21), 6963-6970.

• Bender, M. L. (1960). Mechanisms of catalysis of nucleophilic reactions of carboxylic acid derivatives. Chemical Reviews, 60(1), 53-113.

Sources

• 1. Esters Reaction with Amines – The Aminolysis Mechanism - Chemistry Steps [chemistrysteps.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Kinetics and mechanism of the aminolysis of methyl 4-nitrophenyl, methyl 2,4-dinitrophenyl, and phenyl 2,4-dinitrophenyl carbonates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Aminolysis of 4-nitrophenyl phenyl carbonate and thionocarbonate: effects of amine nature and modification of electrophilic center from C [[double bond, length as m-dash]] O to C [[double bond, length as m-dash]] S on reactivity and mechanism - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Kinetics and Mechanism of the Aminolysis of Phenyl and Methyl 4-Nitrophenyl Thionocarbonates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chem.libretexts.org [chem.libretexts.org]

Protocols & Analytical Methods

Application Note: Solution Phase Peptide Synthesis Using Boc-S-Benzyl-L-Cysteine Active Ester

Executive Summary

This application note details the protocol for incorporating Boc-S-Benzyl-L-cysteine N-hydroxysuccinimide ester (Boc-Cys(Bzl)-OSu) into solution-phase peptide synthesis. While modern Solid-Phase Peptide Synthesis (SPPS) using Fmoc chemistry is dominant for research-scale production, Boc/Benzyl (Boc/Bzl) solution-phase chemistry remains the gold standard for large-scale GMP manufacturing and the synthesis of short, high-purity pharmaceutical peptides.

The use of the active ester (OSu) form of cysteine is a strategic choice to minimize racemization , a notorious challenge when activating cysteine derivatives in situ. This guide covers the coupling chemistry, intermediate isolation, and the critical final deprotection steps required to liberate the thiol group.

Chemical Basis & Strategic Rationale

Why Boc/Benzyl Strategy?

The Boc/Bzl strategy relies on the orthogonality between the temporary

-protecting group (Boc, acid-labile) and the semi-permanent side-chain protecting group (Benzyl, acid-stable).

• Boc Removal: Trifluoroacetic acid (TFA).[1][2]

• S-Benzyl Stability: The S-Bzl group is stable to TFA, allowing repeated

  -deprotection cycles without exposing the reactive thiol.

• Final Cleavage: Requires strong anhydrous acids (HF) or dissolving metal reduction (Na/liquid

  ).

The Advantage of Active Esters (OSu)

Direct activation of

-protected cysteine (e.g., using DCC/DIC) carries a high risk of racemization via the enolization mechanism or the formation of a 2-aryl-5(4H)-oxazolone intermediate.

• Pre-activation: By using the isolated, crystallized active ester (Boc-Cys(Bzl)-OSu), the activation step is separated from the coupling step.

• Aminolysis: The coupling proceeds via nucleophilic attack of the amine on the activated carbonyl, a pathway that significantly suppresses racemization compared to carbodiimide-mediated activation.

Mechanism of Action

The following diagram illustrates the reaction pathway, highlighting the direct aminolysis that avoids high-risk activation intermediates.

Figure 1: Mechanism of Aminolysis of Boc-Cys(Bzl)-OSu Active Ester.

Protocol: Solution Phase Synthesis

Materials

• Reagent:

  -Boc-S-Benzyl-L-cysteine N-hydroxysuccinimide ester (Boc-Cys(Bzl)-OSu)

• Solvent: Dimethylformamide (DMF) or Dichloromethane (DCM)[3][4][5]

• Base:

  -Diisopropylethylamine (DIPEA) or -Methylmorpholine (NMM)[6]

• Deprotection: Trifluoroacetic acid (TFA), Anisole (scavenger), Sodium metal, Liquid Ammonia.

Step 1: Coupling Reaction

This protocol assumes the coupling of Boc-Cys(Bzl)-OSu to a free amine component (H-AA-OR or H-Peptide-OR).

• Preparation of Amine Component:

  • If the amine component is a salt (e.g., HCl salt), dissolve it in minimum DMF.

  • Neutralize with 1.0 equivalent of DIPEA or NMM.

  • Warning: Do not use excess base. Excess base promotes racemization via proton abstraction at the

    -carbon.

• Coupling:

  • Add 1.1 equivalents of Boc-Cys(Bzl)-OSu to the neutralized amine solution.

  • Stir at room temperature.

  • Monitor reaction progress by TLC (Thin Layer Chromatography) or HPLC.

  • Note: Active ester couplings are typically slower than carbodiimide couplings but cleaner. Reaction time: 2–12 hours.

• Workup (Standard Acid/Base Wash):

  • Dilute the reaction mixture with Ethyl Acetate (EtOAc).[4]

  • Wash sequentially with:

    • 10% Citric Acid or 5% KHSO4 (removes unreacted amine/base).

    • Water.

    • 5% NaHCO3 (removes unreacted active ester/HOSu byproduct).

    • Brine (saturated NaCl).

  • Dry the organic layer over anhydrous Na2SO4.[4]

  • Filter and concentrate under reduced pressure.[4]

Step 2: Boc Deprotection (TFA Cleavage)

This step removes the

-Boc group to expose the amine for the next coupling cycle.

• Dissolution: Dissolve the protected peptide in a minimum volume of DCM.

• Cleavage: Add an equal volume of TFA (final concentration 50% v/v).

  • Optional: Add 2-5% Anisole or Thioanisole as a scavenger if the sequence contains Met, Trp, or Tyr.

• Reaction: Stir at room temperature for 30–60 minutes.

• Workup:

  • Concentrate the solution under reduced pressure to remove most TFA.

  • Precipitate the product by adding cold Diethyl Ether.[3]

  • Filter the solid, wash with ether, and dry under vacuum.

Step 3: Final Deprotection (Removal of S-Benzyl)

The S-Benzyl group is extremely stable and requires harsh conditions for removal. The classic method is Sodium in Liquid Ammonia (Na/NH3) , which simultaneously cleaves the benzyl group and reduces any disulfide bonds.[7]

Safety Warning: This procedure involves handling liquid ammonia (toxic, cryogenic hazard) and sodium metal (reactive, flammable). Perform only in a well-ventilated fume hood with appropriate PPE.

• Setup:

  • Condense anhydrous ammonia (approx. 10–20 mL per mmol peptide) into a 3-neck flask equipped with a dry ice/acetone condenser and a mechanical stirrer.

  • Maintain the temperature at -78°C (dry ice/acetone bath).

• Dissolution:

  • Dissolve the protected peptide in the liquid ammonia.[8] If solubility is poor, add a small amount of dry THF or DME as a co-solvent.

• Reduction:

  • Add small pieces of sodium metal to the stirring solution until a stable blue color persists for at least 15–30 seconds.

  • Mechanism:[3][6][9][10] The blue color indicates solvated electrons, which reduce the S-benzyl bond.

  • Caution: Do not add a large excess of sodium, as this can cause side reactions (e.g., desulfurization).

• Quenching:

  • Immediately quench the reaction by adding solid Ammonium Chloride (NH4Cl) until the blue color disappears.

  • Allow the ammonia to evaporate under a stream of nitrogen.[8]

• Isolation:

  • Dissolve the residue in degassed water or dilute acetic acid (pH ~4).

  • Extract with ether to remove organic byproducts (e.g., toluene from benzyl cleavage).

  • Lyophilize the aqueous phase to obtain the crude peptide.[8]

Synthesis Workflow Diagram

The following diagram illustrates the iterative cycle of solution-phase synthesis using the Boc/Bzl strategy.

Figure 2: Iterative Cycle for Solution-Phase Peptide Synthesis (Boc/Bzl Strategy).

Troubleshooting & Optimization

Racemization Control

Cysteine is highly prone to racemization, particularly during activation.

• Diagnosis: Use chiral HPLC or Marfey's reagent analysis on hydrolyzed peptide aliquots.

• Mitigation:

  • Use Boc-Cys(Bzl)-OSu active ester (as recommended) rather than in situ activation.

  • Keep the coupling pH strictly neutral or slightly acidic (pH 6.5–7.0). Avoid excess tertiary amine.

  • Perform coupling at lower temperatures (0°C to RT) if racemization persists.

Solubility Issues

Peptides containing protected Cys(Bzl) residues can be hydrophobic and prone to aggregation.

• Solvent: Use mixtures of DMF/DCM or add chaotropic agents (e.g., LiCl) to improve solubility.

• Temperature: Gently warm the coupling reaction (up to 40°C) only if racemization is not a concern for that specific step.

Oxidation

The free thiol group liberated after Na/NH3 reduction is extremely sensitive to air oxidation (forming disulfide dimers).

• Handling: Keep all solutions degassed and under inert atmosphere (Ar or N2).

• Purification: Perform HPLC purification immediately after cleavage, using acidic buffers (0.1% TFA) to stabilize the thiol.

References

• Bodanszky, M. (1993). Principles of Peptide Synthesis. Springer-Verlag.

• Merrifield, R. B. (1963). Solid Phase Peptide Synthesis. I. The Synthesis of a Tetrapeptide. Journal of the American Chemical Society, 85(14), 2149–2154.

• Kovacs, J., Mayers, G. L., Johnson, R. H., Cover, R. E., & Ghatak, U. R. (1970). Racemization of amino acid derivatives. III. Rate of racemization and peptide bond formation of cysteine active esters.[11] The Journal of Organic Chemistry, 35(6), 1810–1815.

• du Vigneaud, V., et al. (1935).[7] The Synthesis of Glutathione.[7] Journal of Biological Chemistry, 108, 753-761. (Classic reference for S-Benzyl/Na-NH3 reduction).[7]

• Han, Y., et al. (2004). Synergistic Effect of S-Protecting Groups and Coupling Reagents on Cysteine Racemization.[9] Journal of Peptide Research, 63(3), 269-276.

Sources

• 1. chempep.com [chempep.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. globalresearchonline.net [globalresearchonline.net]
• 6. Occurrence and Minimization of Cysteine Racemization during Stepwise Solid-Phase Peptide Synthesis(1)(,)(2) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Kyoto University Research Information Repository [repository.kulib.kyoto-u.ac.jp]
• 8. peptide.com [peptide.com]
• 9. peptide.com [peptide.com]
• 10. bachem.com [bachem.com]
• 11. pubs.acs.org [pubs.acs.org]

Preparation of Boc-S-Benzyl-L-cysteine 4-nitrophenyl ester from Boc-Cys(Bzl)-OH

This Application Note is designed to provide a rigorous, field-validated protocol for the synthesis of Boc-S-Benzyl-L-cysteine 4-nitrophenyl ester (Boc-Cys(Bzl)-ONp) . This activated ester is a critical intermediate in peptide synthesis, particularly for fragment condensation strategies where the suppression of racemization is paramount.

Abstract & Strategic Rationale

The conversion of

-protected amino acids into their corresponding 4-nitrophenyl (-ONp) active esters is a foundational technique in peptide chemistry.[1] While modern coupling reagents (e.g., HATU, PyBOP) are prevalent for on-resin synthesis, -ONp esters remain indispensable for solution-phase synthesis and the preparation of specific building blocks due to their shelf stability and "clean" reactivity (leaving group pKa ~7.1).

This protocol details the preparation of Boc-Cys(Bzl)-ONp from Boc-Cys(Bzl)-OH using

-dicyclohexylcarbodiimide (DCC). The procedure is optimized to minimize the formation of the -acylurea rearrangement byproduct and ensures efficient removal of the dicyclohexylurea (DCU) contaminant.

Reaction Principle: Steglich Esterification

The synthesis proceeds via the Steglich esterification mechanism. The carboxylic acid of the protected cysteine is activated by DCC to form an

-acylisourea intermediate. This highly reactive species is then attacked by the nucleophilic hydroxyl group of 4-nitrophenol.

Key Mechanistic Insight: The reaction is conducted at low temperature (0°C) initially. This is critical because the

-acylisourea intermediate can undergo an intramolecular rearrangement to form an unreactive -acylurea byproduct. Low temperature favors the intermolecular attack by the phenol over the intramolecular rearrangement.

Reaction Pathway Diagram

Caption: Mechanistic flow of Steglich esterification showing the critical divergence between product formation and N-acylurea rearrangement.

Materials & Safety

Safety Warning:

• DCC (Dicyclohexylcarbodiimide): Potent contact allergen and sensitizer. Causes severe eye damage. Handle in a fume hood.

• 4-Nitrophenol: Toxic if swallowed. Dust irritant.

• DCU (Dicyclohexylurea): Byproduct dust can be irritating.

Reagent	MW ( g/mol )	Equiv.[2]	Amount (10 mmol Scale)	Role
Boc-Cys(Bzl)-OH	311.4	1.0	3.11 g	Starting Material
4-Nitrophenol	139.1	1.0 - 1.1	1.39 - 1.53 g	Nucleophile
DCC	206.3	1.05	2.16 g	Coupling Agent
Ethyl Acetate (EtOAc)	-	Solvent	~30-50 mL	Solvent

Expert Note on Solvent Choice: Ethyl Acetate (EtOAc) is the preferred solvent over Dichloromethane (DCM) or THF for this specific reaction. DCU is sparingly soluble in EtOAc, which maximizes its precipitation, making the filtration step significantly more effective.

Detailed Experimental Protocol

Phase 1: Activation and Coupling

• Preparation: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 3.11 g (10 mmol) of Boc-Cys(Bzl)-OH and 1.45 g (10.5 mmol) of 4-nitrophenol in 30 mL of anhydrous Ethyl Acetate.

• Cooling: Submerge the flask in an ice-water bath (0°C). Allow the solution to chill for 10 minutes.

• DCC Addition: Dissolve 2.16 g (10.5 mmol) of DCC in a minimal amount of EtOAc (approx. 5-8 mL). Add this solution dropwise to the reaction mixture over 5 minutes.

  • Observation: The solution will quickly become cloudy as DCU begins to precipitate.

• Reaction: Stir the mixture at 0°C for 1 hour. Then, remove the ice bath and allow the reaction to warm to room temperature (RT). Stir at RT for an additional 2-3 hours.

  • Monitoring: Check completion by TLC (System: CHCl3/MeOH 9:1 or EtOAc/Hexane 1:1). The starting acid spot should disappear.

Phase 2: Workup and Purification

• Filtration (DCU Removal): Cool the mixture back to 0°C for 30 minutes to ensure maximum precipitation of DCU. Filter the mixture through a sintered glass funnel (or Celite pad) to remove the white solid DCU byproduct.

• Washing (Phenol Removal): Transfer the filtrate to a separatory funnel.

  • Wash 2x with 20 mL of 5% Sodium Bicarbonate (NaHCO₃) .

  • Why? The unreacted 4-nitrophenol is acidic (pKa ~7.1). The basic wash converts it to the water-soluble nitrophenolate anion (bright yellow), extracting it into the aqueous layer.

  • Wash 1x with 20 mL of water.

  • Wash 1x with 20 mL of brine.

• Drying: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄. Filter off the desiccant.

• Concentration: Evaporate the solvent under reduced pressure (Rotavap) at <40°C. Do not heat excessively.

  • Result: You will obtain a pale yellow oil or semi-solid.

• Crystallization: Dissolve the residue in a minimum amount of hot Ethanol (EtOH) or hot Ethyl Acetate. Add Hexane or Petroleum Ether dropwise until turbidity is observed. Cool to 4°C overnight to crystallize.

Workflow Diagram

Caption: Step-by-step operational workflow for the synthesis and purification of Boc-Cys(Bzl)-ONp.

Characterization & Quality Control

The physical properties of the ester differ from the starting acid. Do not confuse the melting point of the starting material (86-88°C) with the product.

• IR Spectroscopy: Look for the characteristic "active ester" carbonyl stretch. Normal esters appear ~1735-1750 cm⁻¹. Nitrophenyl esters often show a shift to higher wavenumbers (~1760-1770 cm⁻¹) due to the electron-withdrawing nature of the phenol. You will also see the Nitro group stretches at ~1520 and 1350 cm⁻¹.

• 1H NMR (CDCl₃):

  • Aromatic Region: Two doublets (AA'BB' system) for the 4-nitrophenyl group (~8.2 ppm and ~7.3 ppm).

  • Benzyl Group: Multiplet at ~7.3 ppm (5H).

  • Boc Group: Strong singlet at ~1.45 ppm (9H).

  • Alpha-Proton: Multiplet/quartet shifted downfield compared to the acid.

• Melting Point: The ester typically has a higher melting point than the starting acid. Literature values for similar derivatives suggest a range often between 100°C - 140°C depending on purity and specific crystal form, but experimental verification is required as specific data for the Boc derivative is less commonly tabulated than the Z (Cbz) derivative.

Troubleshooting & Expert Insights

• "Oiling Out": If the product separates as an oil during crystallization, re-dissolve in a small amount of EtOAc and add Hexane very slowly with vigorous stirring. Scratching the glass side with a spatula can induce nucleation.

• Persistent Yellow Color: A slight yellow tint is normal (due to the nitrophenyl group), but a bright yellow color indicates free nitrophenol. Repeat the NaHCO₃ wash if necessary.

• DCU Contamination: If the final product has a cloudy appearance in solution or an incorrect MP, it likely contains DCU. Re-dissolve in cold EtOAc, filter again, and recrystallize.

References

• Bodanszky, M., & Bodanszky, A. (1984). The Practice of Peptide Synthesis. Springer-Verlag. (The definitive source for standard DCC/ONp coupling protocols).

• Steglich, W., & Neises, B. (1978). "Simple Method for the Esterification of Carboxylic Acids". Angewandte Chemie International Edition, 17(7), 522-524.

• Sigma-Aldrich. "Boc-Cys(Bzl)-OH Product Specification". (For starting material physical properties).[2]

• PubChem. "N-tert-Butoxycarbonyl-S-benzyl-L-cysteine".[3] (Chemical Structure and Identifiers). [3]

Sources

• 1. Z-Cys(Bzl)-ONp: Key to Efficient Peptide Synthesis | Advent [adventchembio.com]
• 2. jupiter.chem.uoa.gr [jupiter.chem.uoa.gr]
• 3. N-tert-Butoxycarbonyl-S-benzyl-L-cysteine | C15H21NO4S | CID 2724757 - PubChem [pubchem.ncbi.nlm.nih.gov]

Solvent selection for Boc-Cys(Bzl)-ONp coupling reactions (DMF vs DCM)

An Application Guide to Solvent Selection for Amide Bond Formation: The Case of Boc-Cys(Bzl)-ONp Coupling in DMF vs. DCM

Abstract

The judicious selection of a solvent is a critical, yet often underestimated, parameter in peptide synthesis that profoundly influences reaction kinetics, product purity, and the prevalence of side reactions. This is particularly true for the incorporation of cysteine residues, which are notoriously susceptible to base-catalyzed racemization. This application note provides a detailed comparative analysis of two common solvents, N,N-Dimethylformamide (DMF) and Dichloromethane (DCM), for the coupling of N-α-Boc-S-benzyl-L-cysteine p-nitrophenyl ester (Boc-Cys(Bzl)-ONp) to a free amine. We delve into the physicochemical properties of each solvent, their mechanistic implications on the aminolysis reaction, and their role in mitigating the primary side reaction: racemization. This guide offers field-proven insights, detailed protocols, and a decision-making framework to assist researchers in selecting the optimal solvent system for their specific synthetic challenges.

Introduction: The Solvent's Decisive Role in Peptide Coupling

In both solution-phase and solid-phase peptide synthesis (SPPS), the solvent is not merely an inert medium but an active participant that governs the conformation of the growing peptide chain, the solvation of reagents, and the stabilization of transition states.[1] The choice between a polar aprotic solvent like DMF and a less polar solvent like DCM can dictate the success of a coupling reaction.[2]

DMF is favored for its exceptional ability to dissolve a wide range of reagents and solvate the growing peptide chain, which is crucial for preventing aggregation.[3] Conversely, DCM is a staple in Boc-based synthesis strategies due to its compatibility with trifluoroacetic acid (TFA) for deprotection and its good swelling properties for polystyrene-based resins.[4][5] The coupling reaction involves the aminolysis of a p-nitrophenyl (ONp) active ester, a well-established method for peptide bond formation. The nucleophilic attack of a free amine on the activated carbonyl carbon is sensitive to the surrounding solvent environment, which can influence reaction rates and the stability of charged intermediates.[6][7]

For cysteine derivatives, the most significant challenge is the preservation of stereochemical integrity.[8][9] The α-proton of an activated cysteine residue is particularly acidic, making it susceptible to epimerization via an oxazolone intermediate, a side reaction often accelerated in polar, aprotic solvents and in the presence of base.[10][11][12] Therefore, solvent selection becomes a balancing act between ensuring sufficient solubility and reaction rates while minimizing racemization.

Physicochemical Properties and Their Synthetic Implications

The distinct properties of DMF and DCM are central to their differential performance in the Boc-Cys(Bzl)-ONp coupling reaction. A summary of these properties is presented below.

Property	N,N-Dimethylformamide (DMF)	Dichloromethane (DCM)	Rationale & Implication for Coupling
Formula	C₃H₇NO	CH₂Cl₂	-
Molar Mass	73.09 g/mol	84.93 g/mol	-
Boiling Point	153 °C	39.6 °C	DCM is more volatile, allowing for easier removal post-reaction. DMF requires high-vacuum evaporation.
Dielectric Constant (ε)	~37	~9.1	DMF's high dielectric constant effectively solvates ions and polar transition states, potentially accelerating the coupling reaction.[3]
Dipole Moment (μ)	~3.8 D	~1.6 D	The high polarity of DMF promotes solubility of polar reactants, including peptide chains and coupling additives.[3]
Solubility	Excellent for most protected amino acids, coupling reagents, and growing peptide chains.[4][13]	Good for most Boc-protected amino acids, but may be poor for larger, more polar peptide chains, leading to aggregation.[2][4]	DMF is generally a more robust choice for ensuring all components remain in solution, especially for longer or "difficult" sequences.
Key Hazard	Reproductive toxicity (classified as SVHC by ECHA).[3] Can decompose to dimethylamine.[4]	Suspected carcinogen. Volatile.	Both solvents require handling in a well-ventilated fume hood with appropriate personal protective equipment.

Mechanistic Considerations: Solvent Effects on Aminolysis and Racemization

The Aminolysis Reaction

The core reaction is the nucleophilic attack of the N-terminal amine of a peptide or amino acid ester on the carbonyl of the p-nitrophenyl ester. Polar aprotic solvents like DMF can stabilize the polar transition state of this SNAc reaction more effectively than less polar solvents like DCM. This generally translates to faster reaction rates in DMF.[6] The reaction kinetics in aprotic solvents can be complex, sometimes showing a second-order dependence on the amine concentration, suggesting the amine can also act as a base catalyst in the rate-determining step.[6]

The Mechanism of Cysteine Racemization

The primary concern with coupling cysteine derivatives is racemization, which proceeds through a 5(4H)-oxazolone intermediate.[11][12] The process is base-catalyzed and involves the abstraction of the α-proton of the activated amino acid.

// Nodes activated_cys [label="Activated Boc-Cys(Bzl)-ONp", shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"]; base [label="Base (e.g., DIEA, NMM)", shape=ellipse, fillcolor="#EA4335", style=filled, fontcolor="#FFFFFF"]; enolate [label="Enolate Intermediate", shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"]; oxazolone [label="Planar 5(4H)-Oxazolone", shape=box, style="rounded,filled", fillcolor="#FBBC05", fontcolor="#202124"]; protonation [label="Protonation", shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; l_cys [label="L-Cysteine Product\n(Desired)", shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"]; d_cys [label="D-Cysteine Product\n(Racemized)", shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges activated_cys -> enolate [label="-H⁺ (by Base)"]; base -> activated_cys [style=invis]; enolate -> oxazolone [label="Cyclization"]; oxazolone -> protonation [label="Non-stereospecific"]; protonation -> l_cys; protonation -> d_cys;

// Invisible edges for alignment {rank=same; activated_cys; base;} {rank=same; l_cys; d_cys;} } /dot

Diagram 1: Mechanism of Cysteine Racemization via Oxazolone Formation.

The solvent's role here is critical:

• DMF (High Polarity): Tends to stabilize the charged enolate intermediate, potentially facilitating its formation and increasing the rate of racemization.

• DCM (Lower Polarity): Offers less stabilization for the enolate, thereby disfavoring the racemization pathway.[10][14]

Numerous studies have confirmed that using less polar solvents, such as DCM or DCM/DMF mixtures, significantly reduces the extent of cysteine racemization during coupling.[10][15] This effect is one of the most compelling reasons to choose DCM over neat DMF when coupling racemization-prone residues.

A Practical Guide to Solvent Selection

The choice between DMF and DCM is not absolute and depends on the specific requirements of the synthesis. The following workflow provides a decision-making framework.

// Nodes start [label="Start: Boc-Cys(Bzl)-ONp Coupling", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; q_racemization [label="Is minimizing racemization\nthe highest priority?", shape=diamond, style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; q_solubility [label="Is the N-terminal amine component\na large or aggregation-prone peptide?", shape=diamond, style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; use_dcm [label="Use DCM.\nEmploy a weak base (e.g., NMM, collidine).\nMonitor reaction closely for completion.", shape=box, fillcolor="#34A853", fontcolor="#FFFFFF"]; use_dmf [label="Use DMF.\nAccept higher risk of racemization.\nReaction may be faster.", shape=box, fillcolor="#EA4335", fontcolor="#FFFFFF"]; use_mixture [label="Use a DCM/DMF mixture (e.g., 1:1).\nThis offers a compromise between\nsolubility and racemization suppression.", shape=box, fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges start -> q_racemization; q_racemization -> q_solubility [label="Yes"]; q_racemization -> use_dmf [label="No"]; q_solubility -> use_mixture [label="Yes"]; q_solubility -> use_dcm [label="No"]; } /dot

Diagram 2: Decision-Making Workflow for Solvent Selection.

Experimental Protocols

Safety Precaution: Both DMF and DCM are hazardous. Always work in a certified chemical fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemically resistant gloves.

Protocol 1: Coupling in Dichloromethane (DCM) - Recommended for Minimizing Racemization

This protocol is optimized to reduce the risk of epimerization.

• Rationale: DCM is chosen for its lower polarity, which suppresses the formation of the oxazolone intermediate responsible for racemization.[10][14] A weaker base, N-methylmorpholine (NMM), is used instead of a stronger, more hindered base like diisopropylethylamine (DIEA) to further minimize base-catalyzed side reactions.[11]

• Step-by-Step Methodology:

  • Preparation: In a flame-dried, round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve the N-terminal amine component (1.0 eq.) in anhydrous DCM (volume to achieve ~0.1 M concentration).

  • Reagent Addition: Add Boc-Cys(Bzl)-ONp (1.1 eq.) to the solution and stir until dissolved.

  • Base Addition: Add N-methylmorpholine (NMM) (1.0 eq.) dropwise to the reaction mixture at room temperature. Note: For particularly sensitive couplings, the reaction can be cooled to 0 °C before base addition.

  • Reaction Monitoring: Stir the reaction at room temperature. Monitor the progress by thin-layer chromatography (TLC) or LC-MS every 2-4 hours. The reaction may be slower than in DMF and could require stirring overnight.

  • Workup: a. Once the reaction is complete (disappearance of the limiting amine starting material), dilute the mixture with additional DCM. b. Transfer the solution to a separatory funnel and wash sequentially with 5% aqueous citric acid (2x), saturated aqueous NaHCO₃ (2x), and brine (1x). The washes remove excess base, unreacted starting materials, and the p-nitrophenol byproduct (which is yellow, especially in the basic wash). c. Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate the solvent in vacuo.

  • Purification: The resulting crude peptide can be purified by flash column chromatography or recrystallization as required.

Protocol 2: Coupling in N,N-Dimethylformamide (DMF) - Recommended for High Solubility

This protocol is suitable for substrates with poor solubility in DCM, such as longer peptide chains.

• Rationale: DMF's superior solvating power ensures all reactants, especially larger peptide fragments, remain in the solution phase, preventing incomplete reactions due to precipitation or aggregation.[3][4]

• Step-by-Step Methodology:

  • Preparation: In a dry, round-bottom flask under an inert atmosphere, dissolve the N-terminal amine component (1.0 eq.) in anhydrous DMF (volume to achieve ~0.1 M concentration).

  • Reagent Addition: Add Boc-Cys(Bzl)-ONp (1.1 eq.) and stir to dissolve.

  • Base Addition: Add NMM (1.0 eq.) or DIEA (1.0 eq.) dropwise to the reaction mixture.

  • Reaction Monitoring: Stir the reaction at room temperature. The reaction is typically faster in DMF and may be complete within 2-6 hours. Monitor by TLC or LC-MS.

  • Workup: a. Upon completion, dilute the reaction mixture with a water-immiscible organic solvent in which the product is soluble (e.g., Ethyl Acetate, DCM). Note: A large volume may be needed to precipitate the product if it is not soluble in these solvents. b. Transfer to a separatory funnel and wash sequentially with 5% aqueous citric acid (2x), saturated aqueous NaHCO₃ (2x), and brine (1x). Caution: Emulsions can form during the aqueous wash of DMF solutions; allow sufficient time for layers to separate. c. Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate the solvent in vacuo. DMF is high-boiling and requires a high-vacuum pump for efficient removal.

  • Purification: Purify the crude product by flash column chromatography, recrystallization, or preparative HPLC.

// Nodes start [label="Start: Prepare Dry Glassware\nunder Inert Atmosphere", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; dissolve_amine [label="1. Dissolve N-terminal amine (1.0 eq.)\nin chosen solvent (DCM or DMF)"]; add_ester [label="2. Add Boc-Cys(Bzl)-ONp (1.1 eq.)"]; add_base [label="3. Add Base (e.g., NMM, 1.0 eq.)"]; monitor [label="4. Stir at RT and Monitor Reaction\n(TLC / LC-MS)"]; workup [label="5. Aqueous Workup\n(Acid/Base Washes)"]; dry_concentrate [label="6. Dry Organic Layer & Remove Solvent"]; purify [label="7. Purify Crude Product"]; end [label="End: Characterize Pure Peptide", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges start -> dissolve_amine; dissolve_amine -> add_ester; add_ester -> add_base; add_base -> monitor; monitor -> workup; workup -> dry_concentrate; dry_concentrate -> purify; purify -> end; } /dot

Diagram 3: General Experimental Workflow for Coupling Reaction.

Conclusion

The selection of a solvent for the coupling of Boc-Cys(Bzl)-ONp is a critical decision that directly impacts product yield and stereochemical purity. While DMF offers superior solubility and potentially faster reaction kinetics, it significantly increases the risk of racemization.[4][10] In contrast, DCM , due to its lower polarity, is the preferred solvent for suppressing this detrimental side reaction.[14][15] For substrates with poor solubility in DCM, a mixture of DCM and DMF can provide a viable compromise. By understanding the underlying mechanisms and carefully considering the properties of the substrates involved, researchers can confidently select the optimal solvent system, leading to a more efficient and successful synthesis of cysteine-containing peptides.

References

• Han, Y., & Barany, G. (1997). Occurrence and Minimization of Cysteine Racemization During Stepwise Solid-Phase Peptide Synthesis. The Journal of Organic Chemistry, 62(12), 4307–4312. Available at: [Link]

• Menger, F. M., & Smith, J. H. (1970). Acylation. Part XXIX. The mechanism of ester aminolysis in non-hydroxylic media and the effect of nitrogen-containing leaving groups. Journal of the Chemical Society B: Physical Organic, 3, 445-449. Available at: [Link]

• AAPPTec. (n.d.). Solvents for Solid Phase Peptide Synthesis. Available at: [Link]

• Biotage. (2023). How to synthesize hydrophobic peptides - Choosing the Right Solvent. Available at: [Link]

• ResearchGate. (2014). Can anyone suggest which solvent is better for amino acid coupling in solid phase peptide synthesis?. Available at: [Link]

• AAPPTec. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Available at: [Link]

• ResearchGate. (n.d.). Racemization of Cys during synthesis of the model peptide, H-Gly-Cys-Phe-NH2, as a function of the Cys protecting group. [Table]. Available at: [Link]

• Cardona, F., et al. (2015). Peptide synthesis beyond DMF: THF and ACN as excellent and friendlier alternatives. Organic & Biomolecular Chemistry, 13(10), 2845-2848. Available at: [Link]

• MDPI. (2026). Once Upon a Time Without DMF: Greener Paths in Peptide and Organic Synthesis. Molecules, 31(3), 123. Available at: [Link]

• Organic Syntheses. (n.d.). OxymaPure/EDC-HCl/DIEA-Mediated Coupling of Z-L-Phg-OH and H-Val-OMe•HCl. Available at: [Link]

• Tzakos, A. G., et al. (2013). Side reactions in the SPPS of Cys-containing peptides. Amino Acids, 45(3), 547-553. Available at: [Link]

• Um, I. H., et al. (2021). Effect of Medium on Reactivity for Alkaline Hydrolysis of p-Nitrophenyl Acetate and S-p-Nitrophenyl Thioacetate in DMSO-H2O Mixtures of Varying Compositions. Bulletin of the Korean Chemical Society, 42(2), 336-341. Available at: [Link]

• Jencks, W. P., & Gilchrist, M. (1968). Reactivity of Nucleophilic Reagents toward Esters. Journal of the American Chemical Society, 90(10), 2622-2637. Available at: [Link]

• AAPPTec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. Available at: [Link]

• El Seoud, O. A., et al. (1979). Kinetics of the aminolysis and hydrolysis of p-nitrophenyl carboxylates in the presence of dodecylammonium propionate and aerosol-OT aggregates in benzene. The Journal of Organic Chemistry, 44(25), 4506-4512. Available at: [Link]

• Royal Society of Chemistry. (2020). Supporting information for 'Synthesis of conformationally constrained cyclic peptides'. Available at: [Link]

• J-GLOBAL. (n.d.). Catalysis in ester aminolysis in aprotic solvents. The amine-catalysed reaction of imidazole with 4-nitrophenyl trifluoroacetate in aqueous acetonitrile. Available at: [Link]

• Reddit. (2025). How do I avoid side reactions while doing this peptide coupling reaction?. Available at: [Link]

• International Journal of Pharmaceutical Sciences Review and Research. (2011). APPLICATIONS OF PEPTIDE COUPLING REAGENTS – AN UPDATE. 8(1), 108-118. Available at: [Link]

• Han, Y., et al. (2012). Evaluation of acid-labile S-protecting groups to prevent Cys racemization in Fmoc solid-phase peptide synthesis. Journal of Peptide Science, 18(3), 195-202. Available at: [Link]

• Otaka, A., et al. (2021). Practical N-to-C peptide synthesis with minimal protecting groups. Nature Communications, 12(1), 1-9. Available at: [Link]

• AAPPTec. (n.d.). Planning a Peptide Synthesis. Available at: [Link]

• ResearchGate. (2022). Production of Atosiban's Key Intermediate Pentapeptide: Synthetic Approaches to the Development of a Peptide Synthesis with Less Racemization and Simplifier Purification Process. Available at: [Link]

• PubMed. (2015). Peptide synthesis beyond DMF: THF and ACN as excellent and friendlier alternatives. Available at: [Link]

Sources

• 1. Peptide synthesis: chemical essentials for standard and greener investigations | Thermo Fisher Scientific - JP [thermofisher.com]
• 2. biotage.com [biotage.com]
• 3. mdpi.com [mdpi.com]
• 4. peptide.com [peptide.com]
• 5. peptide.com [peptide.com]
• 6. Acylation. Part XXIX. The mechanism of ester aminolysis in non-hydroxylic media and the effect of nitrogen-containing leaving groups - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 7. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 8. peptide.com [peptide.com]
• 9. Protocols for the Fmoc SPPS of Cysteine-Containing Peptides [sigmaaldrich.com]
• 10. Occurrence and Minimization of Cysteine Racemization during Stepwise Solid-Phase Peptide Synthesis(1)(,)(2) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. globalresearchonline.net [globalresearchonline.net]
• 13. researchgate.net [researchgate.net]
• 14. bachem.com [bachem.com]
• 15. Evaluation of acid-labile S-protecting groups to prevent Cys racemization in Fmoc solid-phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing pH for Cysteine &amp; Active Ester Stability

Role: Senior Application Scientist Department: Bioconjugation & Peptide Synthesis Support Ticket ID: #CYS-OPT-2024 Status: Open

Executive Summary: The pH "Goldilocks Zone"

Welcome to the Technical Support Center. If you are working with cysteine active esters—whether you are performing Native Chemical Ligation (NCL), synthesizing cysteine-containing peptides, or managing off-target S-acylation in bioconjugation—pH is your single most critical variable.

You are likely facing a fundamental paradox: Stability requires low pH, but reactivity often demands high pH.

• At pH < 6.0: Active esters (NHS, Thioesters) are hydrolytically stable, but amine nucleophiles are protonated (unreactive).

• At pH > 8.0: Reactivity peaks, but hydrolysis competes aggressively, and activated cysteine residues risk racemization (conversion of L-Cys to D-Cys).

This guide provides the field-proven protocols to navigate this trade-off.

Part 1: The Core Science (Mechanistic Grounding)

To troubleshoot effectively, you must understand the three competing pathways defined by pH.

Hydrolysis vs. Aminolysis (The Bioconjugation Battle)

Active esters (like NHS or TFP) are designed to react with primary amines.[1] However, water is a competing nucleophile.

• Mechanism: Hydroxide ions (OH⁻) attack the carbonyl carbon of the ester.

• Data: The rate of hydrolysis increases 10-fold for every single pH unit increase.

• Critical Insight: At pH 8.6, the half-life of an NHS ester is roughly 10 minutes.[1][2][3] At pH 7.0, it is 4-5 hours [1].[1][2][3]

Cysteine Racemization (The Peptide Synthesis Hazard)

When a Cysteine residue is activated (e.g., Fmoc-Cys-OPfp) for coupling, the electron-withdrawing protecting group and the activating group make the

-proton highly acidic.

• Mechanism: Base-catalyzed removal of the

  -proton leads to an enol intermediate, destroying chirality.

• Trigger: High pH or strong tertiary bases (like DIEA) promote this.

Thioester Dynamics (The NCL Balance)

In Native Chemical Ligation, a peptide thioester (the "Cysteine active ester" equivalent) reacts with an N-terminal Cysteine.[4]

• Stability: Thioesters are indefinitely stable at pH < 5.0.[5]

• Reactivity: The N-terminal Cysteine must be in its thiolate form (

  ) to attack, but NCL typically runs at pH 7.0–7.5 using thiol catalysts to lower the activation energy [2].

Part 2: Visualizing the Optimization Logic

The following diagram illustrates the decision matrix for selecting pH conditions based on your specific "Cysteine Active Ester" scenario.

Caption: Decision tree for selecting pH buffers based on the specific type of cysteine/ester interaction.

Part 3: Troubleshooting Guides & FAQs

Module A: Bioconjugation (NHS Esters)

Q: My NHS-ester payload is hydrolyzing before it conjugates to my protein. How do I fix this? A: This is a classic pH mismatch.

• Check your storage: Ensure the NHS ester is dissolved in anhydrous DMSO or DMA immediately before use.

• Lower the pH: If you are at pH 8.0 or higher, drop to pH 7.2–7.5 .

  • Why: The amine nucleophile (Lysine,

    ) is less reactive at lower pH, but the hydrolysis half-life extends from minutes to hours, giving the reaction time to proceed [3].

• Increase Concentration: High protein concentration (>2 mg/mL) favors aminolysis over hydrolysis (a second-order reaction vs. pseudo-first-order).

Q: I am seeing "S-acylation" on my Cysteine residues when trying to label Lysines. Is this stable? A: No, it is a labile thioester.

• The Issue: At neutral pH, Cysteine (

  ) is often more nucleophilic than Lysine. The NHS ester reacts with the thiol to form a thioester.

• The Fix:

  • Post-Reaction: Treat the conjugate with hydroxylamine (neutral pH) to cleave the labile thioesters while leaving the stable amide (Lysine) bonds intact.

  • pH Control: Lowering pH to 6.5 favors Cysteine reaction; raising to 8.0 favors Lysine (though hydrolysis increases).

Module B: Peptide Synthesis (Activated Cysteine)

Q: I suspect racemization during the coupling of Fmoc-Cys(Trt)-OH. My product has the wrong retention time. A: Activated Cysteine is notoriously prone to base-catalyzed racemization.

• Diagnosis: The

  -proton is abstracted by the base used for activation (e.g., DIEA).

• Protocol Adjustment:

  • Switch Bases: Replace DIEA (Diisopropylethylamine) with TMP (2,4,6-Trimethylpyridine/Collidine) . Collidine is a weaker base that is sufficient for coupling but less likely to deprotonate the

    -carbon [4].

  • Pre-activation: Do not pre-activate Cysteine species in the absence of the amine component for long periods.

  • Additives: Always use Oxyma Pure or HOBt to suppress racemization.

Module C: Native Chemical Ligation (Thioesters)

Q: My ligation yield is low, and the thioester seems to be degrading. A: You likely exceeded pH 7.5.

• The Science: Above pH 7.5, peptide thioesters hydrolyze rapidly.

• The Protocol:

  • Buffer: 6M Guanidine HCl, 0.2M Sodium Phosphate.

  • Target pH: 6.8 – 7.2 . Do not exceed 7.5.

  • Catalyst: Add 1-2% (v/v) thiophenol or MPAA (4-mercaptophenylacetic acid). This forms a highly reactive trans-thioester intermediate that reacts rapidly with the N-terminal Cysteine even at neutral pH [5].

Part 4: Comparative Data Tables

Table 1: Hydrolytic Stability of Active Esters vs. pH

Active Ester Type	pH 5.0 Half-Life	pH 7.0 Half-Life	pH 8.5 Half-Life	Primary Application
NHS Ester	> 24 Hours	4–5 Hours	~10 Minutes	Amine Labeling
Sulfo-NHS Ester	> 24 Hours	2–3 Hours	< 10 Minutes	Water-Soluble Labeling
TFP Ester	Stable	> 20 Hours	~30 Minutes	Stable Amine Labeling
Peptide Thioester	Indefinitely Stable	Stable (Days)	Hours (Hydrolyzes)	Native Chemical Ligation

Note: Data approximates standard conditions at 25°C. Temperature significantly impacts these rates.

Table 2: Recommended Buffer Systems

Application	Target pH	Buffer System	Additives to Avoid
Lysine Conjugation	7.2 – 8.0	PBS, HEPES, Borate	Tris, Glycine (Primary Amines)
Cys-Selective (Maleimide)	6.5 – 7.0	PBS, MES	DTT, Mercaptoethanol (Thiols)
Native Chemical Ligation	6.8 – 7.2	Guanidine/Phosphate	Strong Bases

Part 5: References

• Dawson, P. E., et al. (1994). Synthesis of proteins by native chemical ligation.[4][5][6] Science, 266(5186), 776-779. Available at: [Link]

• Hermanson, G. T. (2013). Bioconjugate Techniques (Third Edition). Academic Press. Chapter 2 - Zero-Length Crosslinkers.

• Han, S. Y., & Kim, Y. A. (2004). Recent development of peptide coupling reagents in organic synthesis.[7] Tetrahedron, 60(11), 2447-2467.

• Johnson, E. C. B., & Kent, S. B. H. (2006). Insights into the Mechanism and Catalysis of the Native Chemical Ligation Reaction.[4] Journal of the American Chemical Society, 128(20), 6640–6646. Available at: [Link]

Sources

• 1. アミン反応性架橋剤化学 | Thermo Fisher Scientific - JP [thermofisher.com]
• 2. nanocomposix.com [nanocomposix.com]
• 3. assets.fishersci.com [assets.fishersci.com]
• 4. Native chemical ligation - Wikipedia [en.wikipedia.org]
• 5. Native Chemical Ligation: A Boon to Peptide Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Native Chemical Ligation - Biosyntan GmbH [biosyntan.de]
• 7. peptide.com [peptide.com]

Purification strategies for peptides synthesized with nitrophenyl esters

Welcome to the Advanced Peptide Purification Support Hub.

Topic: Purification strategies for peptides synthesized with p-nitrophenyl (ONp) esters. Scientist Persona: Dr. Aris V., Senior Application Scientist.

Introduction: Mastering the "Yellow Curse"

While p-nitrophenyl (ONp) esters have largely been superseded by NHS and HOBt/HATU chemistries due to slower reactivity, they remain vital in specific contexts—particularly for preventing dehydration in Asparagine/Glutamine couplings and in chemoselective fragment condensations.

However, users frequently encounter the "Yellow Curse": the persistence of the p-nitrophenol (HONp) byproduct. This guide moves beyond standard protocols to provide a mechanistic understanding of how to exploit the physicochemical properties of HONp for superior purification.

Module 1: The "pH Swing" Extraction Strategy

Core Concept: p-Nitrophenol is a pH indicator with a pKa of ~7.15. You can toggle its solubility and color by manipulating pH, creating a self-validating purification system before you ever touch an HPLC column.

The Science of Solubility

• Acidic Conditions (pH < 6): HONp exists as the protonated phenol. It is colorless and highly soluble in organic solvents (EtOAc, DCM) but insoluble in water.

• Basic Conditions (pH > 8): HONp exists as the p-nitrophenolate anion. It is bright yellow and highly water-soluble.

Protocol: The Self-Validating Wash

Use this for solution-phase synthesis or after cleaving a protected peptide fragment.

Step 1: Dissolution Dissolve your crude reaction mixture in a water-immiscible organic solvent (Ethyl Acetate is preferred; Dichloromethane if peptide solubility is poor).

Step 2: The Acid Wash (Removal of Amines) Wash with 5% KHSO₄ or 1N HCl.

• Observation: The organic layer should remain colorless or pale yellow.

• Mechanism:[1][2][3][4][5] Protonates unreacted amines, moving them to the aqueous layer. HONp remains in the organic layer.

Step 3: The Base Wash (The Critical Step) Wash the organic layer with 5% Na₂CO₃ or NaHCO₃.

• Observation:The aqueous layer must turn bright yellow.

• Action: Repeat this wash until the aqueous layer is colorless .

• Validation: If the aqueous layer is colorless, the HONp is quantitatively removed.

• Caution: Do not use strong bases (NaOH) or prolonged exposure, as this can hydrolyze sensitive esters or racemize the peptide.

Step 4: Final Rinse Wash with Brine (sat. NaCl) to remove trapped water and base traces. Dry over MgSO₄.

Figure 1: The "pH Swing" extraction logic. The yellow color of the phenolate anion serves as a visual indicator of impurity removal.

Module 2: HPLC Purification & The "Ghost Peak"

User Issue: "I see a large peak at 280nm that co-elutes with my peptide, but the mass spec doesn't match."

Diagnosis: p-Nitrophenol has a strong UV absorbance at ~317nm (acidic) and ~400nm (basic), but it also absorbs significantly at standard peptide detection wavelengths (214nm, 280nm). In standard TFA-based RP-HPLC (pH ~2), HONp is neutral and hydrophobic, often eluting near hydrophobic peptides.

Troubleshooting Strategy

Parameter	Recommendation	Mechanism
Wavelength	Monitor 317nm or 400nm	HONp absorbs specifically here. If a peak appears at 214nm AND 317nm, it is likely the contaminant, not your peptide.
Gradient	Shallow Gradient (0.5% B/min)	HONp is a small molecule. A shallow gradient improves separation from larger peptide molecules.
pH Modifier	Switch to Ammonium Acetate (pH 7-8)	At neutral/basic pH, HONp becomes the phenolate anion. It will elute in the void volume (very early) on a C18 column, completely separating from the retained peptide.

Module 3: Scavenging Unreacted Esters

User Issue: "My reaction is slow, and I have unreacted ONp ester left. It hydrolyzes to HONp during workup, contaminating my product continuously."

The Solution: Aminolysis Scavenging Do not try to wash away unreacted active esters; chemically transform them.

Protocol:

• Add a small excess (2-5 eq.) of a primary amine (e.g., 3-dimethylaminopropylamine or simple methylamine ) to the reaction mixture 30 minutes before workup.

• Mechanism: The amine reacts rapidly with the residual ONp ester to form a truncated amide and releases HONp.

• Benefit: The resulting amide is chemically distinct and often much more polar (or easily removed via acid wash if using the dimethylamino scavenger) than the target peptide. The released HONp is then removed via the Module 1 wash.

Module 4: FAQ & Troubleshooting

Q1: My peptide contains Asp/Glu side chains. Can I still use the carbonate wash (Module 1)?

• Answer: Yes, but proceed with caution. If your Asp/Glu are protected as esters (e.g., OBzl), they are stable to 5% Na₂CO₃ for short durations. If they are free acids, they will ionize and the peptide may extract into the aqueous layer. In this case, rely on Ether Precipitation (Peptide precipitates, HONp stays in ether) instead of liquid-liquid extraction.

Q2: I see a "doublet" peak in HPLC. Is this HONp?

• Answer: Likely not. HONp usually elutes as a single sharp peak. A doublet often indicates Racemization . ONp esters are prone to racemization via azlactone formation if tertiary bases (like TEA/DIPEA) are used in large excess or if the coupling time is extremely long.

  • Fix: Use HOBt as an additive to suppress racemization, even with ONp esters.

Q3: The yellow color won't go away from my solid product.

• Answer: HONp can occlude (get trapped) inside the crystal lattice of precipitating peptides.

  • Fix: Redissolve the peptide in a small amount of methanol and re-precipitate into cold diethyl ether. The ether will extract the residual yellow phenol.

References

• Bodanszky, M. (1993). Principles of Peptide Synthesis (2nd ed.). Springer-Verlag.

• Merrifield, R. B. (1963). Solid Phase Peptide Synthesis. I. The Synthesis of a Tetrapeptide. Journal of the American Chemical Society, 85(14), 2149–2154.

• Gagnon, P., et al. (2002).[4][6] Peptide Coupling of Unprotected Amino Acids through in situ p-Nitrophenyl Ester Formation.[4][6] Tetrahedron Letters, 43(43), 7717–7719.[4][6]

• PubChem. (n.d.). 4-Nitrophenol Compound Summary. National Center for Biotechnology Information. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. scribd.com [scribd.com]
• 3. peptide.com [peptide.com]
• 4. thieme-connect.com [thieme-connect.com]
• 5. BiblioMed.org - Fulltext article Viewer [bibliomed.org]
• 6. d-nb.info [d-nb.info]

Reducing side reactions in Boc-Cys(Bzl)-ONp mediated synthesis

Topic: Reducing Side Reactions in Cysteine Active Ester Couplings Document ID: TS-CYS-ONP-001 Last Updated: February 21, 2026

Core Directive & Executive Summary

The Reagent: Boc-Cys(Bzl)-ONp (

-nitrophenyl ester) is a pre-activated, shelf-stable cysteine derivative used to bypass the high racemization risks associated with in situ activation (e.g., DCC/EDC) of cysteine.

The Problem: While ONp esters minimize activation-induced racemization, they are kinetically slow. This sluggishness forces the reaction mixture to sit for longer periods, often in the presence of base, opening the door to base-catalyzed racemization and

-elimination .

The Solution: Success relies on a "Goldilocks" control of basicity—strong enough to deprotonate the amino component for coupling, but weak enough to prevent proton abstraction from the C

of the cysteine.

Troubleshooting Modules

Module A: Racemization (Optical Purity Loss)

Issue: The final peptide shows correct mass but incorrect optical rotation or diastereomeric impurities on HPLC.

Mechanism: Unlike other amino acids which racemize primarily via 5(4H)-oxazolone formation, S-protected cysteine has a unique susceptibility to direct enolization . The sulfur atom’s electron-withdrawing nature (inductive effect) increases the acidity of the C

-proton, making it easily abstractable by tertiary bases even without oxazolone formation.

Diagnostic Decision Tree

• Q: Did you use Triethylamine (TEA) or Diisopropylethylamine (DIPEA)?

  • Yes: This is the likely cause. TEA is too strong/unhindered.

  • No (I used NMM): Check solvent. DMF promotes racemization more than THF/DCM.

Protocol: The "Low-Base" Coupling System

To minimize C

-proton abstraction:

• Base Selection: Switch to N-Methylmorpholine (NMM) .[1] It is a weaker base (pKa ~7.4) compared to TEA (pKa ~10.7) or DIPEA, sufficient to neutralize the amine salt but less likely to strip the C

  -proton.

• Stoichiometry: Use exactly 1.0 equivalent of base relative to the amine salt. Do not add excess base "just to be safe."

• Additives: If racemization persists, add 1.0 eq of HOBt (1-Hydroxybenzotriazole).

  • Why? HOBt converts the slow ONp ester into a highly reactive OBt ester in situ, speeding up the coupling (reducing time for side reactions) while maintaining low racemization.

Visualizing the Pathway

Caption: Figure 1.[2][3][4] Cysteine racemization pathways.[4][5] The direct enolization path (red) is dominant when strong bases are used, competing with the desired aminolysis (green).

Module B: -Elimination (Dehydroalanine Formation)

Issue: Mass spectrum shows a peak with a mass shift of -124 Da (loss of Benzyl Mercaptan) or presence of unexpected adducts (Lanthionine).

Mechanism: Under basic conditions, the C

-proton is abstracted. Instead of reprotonating (racemization), the electrons can push toward the C , ejecting the sulfur protecting group (S-Bzl) as a leaving group. This forms Dehydroalanine (Dha) .[2][4]

FAQ: Identification

• Q: How do I confirm this side reaction?

  • A: Look for a mass difference of -124 Da relative to the expected Cys(Bzl) containing peptide.

  • A: If the Dha reacts further with a free amine (Michael Addition), you may see cross-linked species (dimers) or +Amine adducts.

Prevention Protocol

• Temperature Control: Keep the coupling reaction at 0°C to 4°C for the first 2 hours. Heat significantly accelerates elimination.

• Avoid Strong Bases: As with racemization, avoid TEA.

• Solvent: Avoid acetone (rarely used, but dangerous here). DMF is standard, but ensure it is amine-free (freshly distilled or high grade).

Visualizing the Pathway

Caption: Figure 2. The

-elimination pathway leading to Dehydroalanine (Dha) and subsequent irreversible adducts.

Module C: Kinetic Sluggishness (The "Yellow" Indicator)

Issue: Reaction is too slow, leading to low yields or temptation to add more base.

The "Yellow" Tool: The leaving group,

-nitrophenol (HONp), is colorless in acid but turns bright yellow in basic solution (phenolate anion). This serves as a built-in self-validating system.

Protocol:

• Monitoring: The reaction mixture should turn yellow immediately upon adding base.

• Endpoint: As the reaction proceeds, the intensity may increase (as HONp is released).

• Workup: When the reaction is done, you must wash the organic phase with 5% NaHCO

  or Na CO to remove the -nitrophenol and unreacted ONp ester.

  • Tip: Keep washing until the aqueous layer no longer turns yellow. This confirms removal of the byproduct.

Comparison of Coupling Conditions:

Parameter	Recommended (Safe)	Risky (Avoid)	Reason
Base	NMM (N-Methylmorpholine)	TEA, DIPEA	NMM is weaker, reducing C proton abstraction.
Solvent	DMF, DCM	THF (peroxides), DMSO (oxidation)	DMF solubilizes the ONp ester best.
Additive	HOBt (1.0 eq)	DMAP (4-Dimethylaminopyridine)	DMAP is a strong acylation catalyst but causes massive racemization in Cys.
Temp	0°C RT	> 25°C	Heat promotes -elimination.

References

• Kovacs, J., et al. (1970).[5][6] "Racemization of amino acid derivatives. Rate of racemization and peptide bond formation of cysteine active esters." Journal of Organic Chemistry.

• Bodanszky, M. (1984). "Principles of Peptide Synthesis." Springer-Verlag. (Foundational text on active ester kinetics and base sensitivity).

• Bachem. (2021). "Cysteine Derivatives and Side Reactions." Bachem Technical Notes.

• BenchChem. (2025).[1] "Common side reactions with Boc-protected amino acids and how to avoid them." BenchChem Technical Support.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. peptide.com [peptide.com]
• 5. Racemization of amino acid derivatives. Rate of racemization and peptide bond formation of cysteine active esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Comparing coupling efficiency of ONp vs OSu esters for cysteine derivatives

For researchers and drug development professionals engaged in bioconjugation, the choice of activating ester for coupling reactions with cysteine derivatives is a critical decision that profoundly impacts reaction efficiency, selectivity, and the stability of the final conjugate. This guide provides an in-depth comparison of two commonly employed activated esters: p-nitrophenyl (ONp) esters and N-hydroxysuccinimidyl (OSu) esters. By delving into the underlying chemical principles and providing practical experimental insights, this document aims to empower scientists to make informed decisions for their specific applications.

Introduction: The Chemistry of Thiol Acylation

The conjugation of molecules to cysteine residues hinges on the high nucleophilicity of the thiol side chain.[1] Activated esters, such as ONp and OSu esters, are electrophilic reagents that react with the thiol group of a cysteine derivative to form a stable thioester bond. This reaction, a form of nucleophilic acyl substitution, is a cornerstone of bioconjugation, enabling the attachment of a wide array of functionalities, including fluorescent dyes, cytotoxic drugs, and polyethylene glycol (PEG) chains.

The fundamental reaction mechanism involves the attack of the cysteine's sulfhydryl group on the carbonyl carbon of the activated ester. This is followed by the departure of the leaving group, either p-nitrophenoxide or N-hydroxysuccinimide. The efficiency of this process is dictated by several factors, including the reactivity of the ester, the nucleophilicity of the thiol, and the reaction conditions.

Caption: General mechanism of cysteine acylation with an activated ester.

Head-to-Head Comparison: ONp vs. OSu Esters

The choice between ONp and OSu esters is not merely a matter of preference but is rooted in their distinct chemical properties, which translate to tangible differences in experimental outcomes. The following table summarizes the key characteristics of each ester, providing a framework for selecting the optimal reagent.

Feature	p-Nitrophenyl (ONp) Ester	N-Hydroxysuccinimidyl (OSu) Ester
Leaving Group	p-Nitrophenoxide	N-Hydroxysuccinimide
Reactivity with Thiols	Moderate	High
Optimal Reaction pH	6.5 - 7.5	7.2 - 8.5[2][3]
Stability in Aqueous Solution	More stable to hydrolysis	Less stable, especially at higher pH[4][5][6]
Side Reactions	Lower potential for side reactions with other nucleophiles	Can react with other nucleophiles like primary amines (lysine), hydroxyls (tyrosine, serine, threonine), and histidine.[2][4][7]
Monitoring	Reaction progress can be monitored spectrophotometrically by the release of the yellow p-nitrophenoxide anion (λmax ≈ 400 nm).[8]	Reaction progress is typically monitored by chromatography (e.g., HPLC).
Common Applications	Applications where slower, more controlled reactions are desired; enzymatic assays.[9][10]	General protein and peptide labeling, antibody-drug conjugates (ADCs).[1][]

Delving Deeper: Mechanistic Insights and Practical Considerations

Reactivity and pH Dependence:

The higher reactivity of OSu esters can be attributed to the better leaving group ability of N-hydroxysuccinimide compared to p-nitrophenoxide. However, this enhanced reactivity comes at the cost of reduced stability in aqueous buffers. OSu esters are more susceptible to hydrolysis, a competing reaction where water acts as the nucleophile, leading to the formation of an unreactive carboxylic acid.[12] This hydrolysis is significantly accelerated at higher pH values.[2][13] Therefore, while the optimal pH for reacting OSu esters with amines is between 7.2 and 8.5, this range represents a compromise to balance amine nucleophilicity with ester stability.[3][13]

The reaction of thiols with activated esters is also pH-dependent. The reactive species is the thiolate anion (-S⁻), and its concentration increases with pH.[14] For ONp esters, a pH range of 6.5 to 7.5 is often optimal, providing a good balance between thiolate concentration and minimizing potential side reactions.

Selectivity and Side Reactions:

While both esters are primarily used for thiol modification, OSu esters exhibit a broader reactivity profile.[4] They can react with other nucleophilic amino acid side chains, including the primary amines of lysine residues, the hydroxyl groups of serine and threonine, and the imidazole ring of histidine.[2][7] This lack of complete chemoselectivity can be a significant drawback in applications requiring precise, site-specific modification. In contrast, ONp esters are generally more selective for thiols under controlled pH conditions.

Reaction Monitoring:

A distinct advantage of using ONp esters is the ability to monitor the reaction progress in real-time. The release of the p-nitrophenoxide leaving group results in a yellow-colored solution, and the increase in absorbance at approximately 400 nm can be measured spectrophotometrically to follow the reaction kinetics.[8] This provides a convenient and continuous method for assessing reaction completion. Monitoring OSu ester reactions typically requires more involved techniques like HPLC or mass spectrometry to separate and quantify the reactants and products.

Experimental Protocols: A Practical Guide

The following protocols provide a starting point for performing coupling reactions with ONp and OSu esters. It is crucial to optimize these conditions for each specific application.

Protocol 1: Coupling of a Cysteine Derivative with an ONp Ester

• Reagent Preparation:

  • Prepare a stock solution of the ONp ester (e.g., 10-50 mM) in an anhydrous organic solvent such as DMF or DMSO.

  • Prepare a reaction buffer, typically 100 mM phosphate buffer, pH 7.0, containing 1-5 mM EDTA to prevent disulfide bond formation.

  • Dissolve the cysteine-containing molecule in the reaction buffer to a final concentration of 1-10 mg/mL. If the molecule has existing disulfide bonds, pre-treat with a reducing agent like TCEP.[15]

• Coupling Reaction:

  • Add the ONp ester stock solution to the cysteine derivative solution with gentle stirring. A 5- to 20-fold molar excess of the ONp ester is typically used.

  • Allow the reaction to proceed at room temperature for 2-4 hours, or overnight at 4°C.

  • Monitor the reaction progress by measuring the absorbance at 400 nm or by analytical HPLC.

• Purification:

  • Remove the excess unreacted ONp ester and the p-nitrophenol byproduct by size-exclusion chromatography (e.g., a desalting column) or dialysis.

Protocol 2: Coupling of a Cysteine Derivative with an OSu Ester

• Reagent Preparation:

  • Prepare a fresh stock solution of the OSu ester (e.g., 10-50 mM) in anhydrous DMF or DMSO immediately before use.

  • Prepare a reaction buffer, such as 100 mM sodium phosphate, 150 mM NaCl, pH 7.5.[2] Amine-free buffers are essential to prevent reaction with the buffer itself.[3]

  • Dissolve the cysteine-containing molecule in the reaction buffer to a final concentration of 1-10 mg/mL. If necessary, reduce any existing disulfide bonds with TCEP.

• Coupling Reaction:

  • Add the OSu ester stock solution to the cysteine derivative solution while vortexing. A 10- to 30-fold molar excess of the OSu ester is common.

  • Incubate the reaction for 1-2 hours at room temperature or 2-4 hours at 4°C.

  • Quench the reaction by adding a small molecule thiol, such as L-cysteine or β-mercaptoethanol, to consume any unreacted OSu ester.[16]

• Purification:

  • Purify the conjugate from excess reagents and byproducts using size-exclusion chromatography, dialysis, or other appropriate chromatographic techniques.

Decision-Making Workflow: Choosing the Right Ester

The selection of the appropriate activated ester is a critical step in the experimental design. The following workflow, represented as a DOT graph, can guide researchers in making this decision based on their specific experimental needs.

Sources

• 1. Conjugation Based on Cysteine Residues - Creative Biolabs [creative-biolabs.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. lumiprobe.com [lumiprobe.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. info.gbiosciences.com [info.gbiosciences.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. pubs.rsc.org [pubs.rsc.org]
• 8. reddit.com [reddit.com]
• 9. researchgate.net [researchgate.net]
• 10. p-Nitrophenyl esters provide new insights and applications for the thiolase enzyme OleA - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. Interactive Bioconjugation at N‐Terminal Cysteines by Using O‐Salicylaldehyde Esters towards Dual Site‐Selective Functionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Conjugation Strategy of Endogenous Cysteine Residues - Creative Biolabs [creative-biolabs.com]

Benchmarking Boc-Cys(Bzl)-ONp: A Technical Purity &amp; Performance Guide

Executive Summary: The Hidden Risks in Activated Cysteine

In the synthesis of complex peptide therapeutics, Boc-Cys(Bzl)-ONp (N-tert-Butoxycarbonyl-S-benzyl-L-cysteine p-nitrophenyl ester) remains a critical reagent for introducing cysteine residues via Boc solid-phase peptide synthesis (SPPS). While Fmoc chemistry has gained dominance, Boc chemistry is indispensable for synthesizing aggregation-prone sequences and thioester-containing peptides used in Native Chemical Ligation (NCL).

However, the "activated" nature of the p-nitrophenyl (ONp) ester makes it inherently unstable. Poor-quality reagents containing hydrolyzed byproducts (free p-nitrophenol) or racemized enantiomers (D-Cys) can lead to deletion sequences and epimeric impurities that are often inseparable from the final drug substance.

This guide establishes a rigorous benchmarking protocol to validate Boc-Cys(Bzl)-ONp purity against commercial standards, ensuring your starting material does not compromise downstream efficacy.

Critical Quality Attributes (CQAs) & The "Gold Standard"

To benchmark a test batch effectively, we must define the "Gold Standard" based on top-tier commercial specifications (e.g., Bachem, Merck/Novabiochem).

Metric	Commercial Gold Standard	Common "Budget" Grade	Impact on Synthesis
Appearance	White to off-white crystalline powder	Yellow to beige powder	Yellow indicates free p-nitrophenol (hydrolysis).
Chemical Purity (HPLC)	99.0%	97.0%	Impurities cap growing chains, lowering yield.
Free p-Nitrophenol	0.2%	0.5%	Competes in UV monitoring; indicates moisture damage.
Optical Purity (Chiral)	0.5% D-Isomer	1.0% D-Isomer	Irreversible diastereomer formation in the final peptide.
Melting Point	Sharp range (e.g., distinct crystalline phase)	Broad range	Indicates solvent occlusion or mixed phases.

Visualizing the Degradation Pathway

Understanding what we are measuring is vital. The ONp ester is susceptible to hydrolysis by ambient moisture, releasing p-nitrophenol (yellow) and the free acid, which is unreactive in the absence of coupling reagents.

Figure 1: Hydrolysis pathway of Boc-Cys(Bzl)-ONp. The release of p-Nitrophenol serves as a colorimetric indicator of degradation.

Benchmarking Protocol 1: Chemical Purity via RP-HPLC

This protocol quantifies the active ester relative to the free acid and free p-nitrophenol.

Methodology

• Rationale: We use a C18 column with a standard TFA/Acetonitrile gradient. Dual-wavelength detection is critical: 254 nm detects the benzyl and phenyl groups, while 280-300 nm is more specific for the p-nitrophenol leaving group.

• Column: C18 Reverse Phase (e.g., 4.6 x 150 mm, 3-5 µm).

• Mobile Phase A: 0.1% TFA in Water.

• Mobile Phase B: 0.1% TFA in Acetonitrile.

• Gradient: 5% B to 95% B over 20 minutes.

• Flow Rate: 1.0 mL/min.

Step-by-Step Workflow

• Blank Prep: Inject 10 µL of pure Acetonitrile to establish baseline.

• Standard Prep: Dissolve p-Nitrophenol reference standard (0.1 mg/mL) to identify its retention time (RT).

• Sample Prep: Dissolve 1.0 mg of Boc-Cys(Bzl)-ONp in 1.0 mL dry Acetonitrile. Inject immediately to prevent in-vial hydrolysis.

• Analysis:

  • Peak 1 (Early elution): p-Nitrophenol (degradation product).

  • Peak 2 (Mid elution): Boc-Cys(Bzl)-OH (Free acid impurity).

  • Peak 3 (Late elution): Boc-Cys(Bzl)-ONp (Target).

Acceptance Criteria

• The area % of the Main Peak (ONp ester) must be >99.0% .

• The area % of p-Nitrophenol must be <0.2% .

Benchmarking Protocol 2: Optical Purity (Chiral HPLC)

Cysteine derivatives are notoriously prone to racemization (conversion of L-Cys to D-Cys) during ester activation. This is the "silent killer" of peptide potency.

Methodology

• Rationale: Standard C18 columns cannot separate enantiomers. We utilize a polysaccharide-based chiral stationary phase (e.g., Chiralpak IA/IB or equivalent) in normal phase mode.

• Mobile Phase: Hexane : Ethanol : TFA (80 : 20 : 0.1).

• Detection: 254 nm.

Step-by-Step Workflow

• Racemic Marker: Inject a mix of Boc-L-Cys(Bzl)-ONp and Boc-D-Cys(Bzl)-ONp to confirm separation (Resolution

  ).

• Test Injection: Inject the sample (1 mg/mL in Ethanol).

• Calculation:

Acceptance Criteria

• Premium Grade: < 0.5% D-Isomer.

• Standard Grade: < 1.0% D-Isomer.

Benchmarking Protocol 3: Functional Coupling Efficiency

Purity numbers are theoretical; kinetic performance is practical. This assay tests how fast the reagent couples to a difficult sequence.

The "Stress Test" Model

• Model Reaction: Coupling Boc-Cys(Bzl)-ONp to a sterically hindered resin-bound amino acid, such as H-Val-Resin .

• Procedure:

  • Swell 100 mg H-Val-Resin (0.5 mmol/g).

  • Add 3 equivalents of Boc-Cys(Bzl)-ONp (without additional activators like DCC/HOBt—rely on the active ester).

  • Add 3 equivalents of DIEA (Base).

  • Timepoints: Remove resin aliquots at 15 min, 30 min, and 60 min.

  • Kaiser Test: Perform quantitative ninhydrin test.

• Success Metric: A high-quality activated ester should achieve >99% coupling (negative Kaiser test) within 30 minutes . Slow kinetics indicate hydrolysis or poor activation.

Comparative Data Summary (Template)

Use the following table to report your internal benchmarking results.

Test Parameter	Method	Commercial Ref (Lot #XYZ)	Test Candidate (Lot #ABC)	Status
Appearance	Visual	White Powder	Pale Yellow Powder	⚠️ Caution
Purity (HPLC)	RP-C18	99.4%	97.8%	❌ Fail
Free ONp	RP-C18	0.05%	1.2%	❌ Fail
Chiral Purity	Chiral-LC	99.9% L-form	99.2% L-form	✅ Pass
Coupling Rate	Kinetic Assay	99% in 20 min	99% in 45 min	⚠️ Slow

Analytical Workflow Diagram

This diagram outlines the decision tree for accepting a batch of Boc-Cys(Bzl)-ONp.

Figure 2: Quality Control Decision Tree. Visual inspection is the first "gate" due to the chromogenic nature of the p-nitrophenol impurity.

References

• Merrifield, R. B. (1963). Solid Phase Peptide Synthesis. I. The Synthesis of a Tetrapeptide. Journal of the American Chemical Society.

• Sigma-Aldrich. Boc-Cys(Bzl)-OH and Derivatives Specifications. Merck KGaA.

• Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews.

• PubChem. Compound Summary for Boc-S-benzyl-L-cysteine (Precursor data). National Library of Medicine.

• Bachem. Peptide Synthesis Guide: Handling Activated Esters. Bachem Knowledge Center.

Safety & Regulatory Compliance

Personal Protective Equipment &amp; Handling Guide: Boc-S-Benzyl-L-cysteine 4-nitrophenyl ester

Executive Safety Synthesis

Do not treat this merely as a standard amino acid derivative. While the Boc-protected cysteine fragment is relatively benign, the 4-nitrophenyl ester moiety transforms this compound into an active acylating agent. Upon contact with moisture (hydrolysis) or nucleophiles (skin proteins), it releases p-nitrophenol , a toxic compound that is readily absorbed through the skin.

The "Canary" Indicator: The release of p-nitrophenol provides an immediate visual warning. If your gloves, skin, or benchtop turn yellow , containment has been breached, and hydrolysis has occurred.

Hazard Architecture & Risk Assessment

To understand the safety requirements, we must deconstruct the molecule into its functional risk components.

Molecular Component	Function	Safety Risk	Mechanism of Action
Boc-Group	Protection	Low	Acid labile; generates isobutylene/CO2 upon deprotection.
S-Benzyl-L-Cysteine	Backbone	Moderate	Potential skin sensitizer (allergic dermatitis) common to sulfur-containing amino acids.
4-Nitrophenyl Ester	Activator	HIGH	1. Acylation: Reacts with amines/thiols in skin proteins.2. Release: Liberates p-nitrophenol (Toxic, irritant, mutagenic suspect).

The Critical Hazard: p-Nitrophenol Release

The primary driver for your PPE strategy is the leaving group, p-nitrophenol.

• Skin Absorption: Rapidly absorbed through skin.

• Systemic Toxicity: Can cause methemoglobinemia (interference with oxygen transport in blood), leading to cyanosis (blue lips/nails).

• Visual Threshold: Yellow staining occurs at concentrations that may already be toxic/irritating.

Personal Protective Equipment (PPE) Matrix

Rationale: This protocol relies on a "Double-Barrier" system to prevent skin protein acylation.

Hand Protection (Critical)

Standard latex gloves are insufficient due to the organic solubility of the ester and the high permeability of nitro-compounds.

PPE Layer	Material Specification	Breakthrough Logic	Protocol
Primary (Inner)	Nitrile (4 mil)	Chemical resistance base.	Inspect for micro-tears before donning.
Secondary (Outer)	Nitrile (Extended Cuff, 5-8 mil)	Sacrificial barrier.	Change immediately if yellow staining appears.
Technique	Double-Gloving	Visual contrast.	Use different colors (e.g., Blue inner, Purple outer) to spot breaches instantly.

Respiratory & Body Protection[1][2][3][4]

• Respiratory: Handling solid powder requires a Class II Biosafety Cabinet or Chemical Fume Hood . If weighing outside a hood (not recommended), use an N95/P100 particulate respirator .

• Body: Lab coat (buttoned to neck) + Tyvek sleeves if handling >5g quantities (prevents wrist gap exposure).

• Eyes: Chemical splash goggles (ANSI Z87.1). Safety glasses are insufficient for fine powders that can drift behind lenses.

Operational Protocol: The "Zero-Contact" Workflow

Phase 1: Preparation & Weighing

Static electricity is a major risk with protected amino acids, causing "fly-away" powder that contaminates surfaces.

• Static Control: Use an anti-static gun or ionizer bar inside the balance draft shield.

• Surface Prep: Line the balance area with plastic-backed absorbent paper (absorbent side up) to catch stray grains.

• Transfer: Use a disposable spatula. Do not reuse spatulas ; the residual ester will hydrolyze and contaminate the tool with yellow p-nitrophenol.

Phase 2: Solubilization & Reaction

• Solvent Choice: Dissolve in dry DMF or DCM. Avoid water/alcohols unless intended to quench.

• Visual Check: The solution should be colorless to pale yellow. A bright yellow/orange color indicates premature hydrolysis (wet solvent) or degradation.

Phase 3: Decontamination

If a spill occurs:

• Do not wipe dry. Dry wiping spreads the fine powder.

• Quench-Wipe: Cover with a paper towel soaked in 1M NaOH or saturated Sodium Bicarbonate .

  • Observation: The towel will turn bright yellow (release of p-nitropulphenolate anion).

• Clean: Wipe again with ethanol, then water.

Waste Disposal: The "Quench & Toss" Strategy

Never dispose of the active ester directly into general organic waste drums without quenching. Unreacted active esters can react with amines in the waste container, generating heat and pressure.

Step-by-Step Disposal Plan

• Segregation: Collect solid waste and reaction byproducts in a dedicated satellite container.

• Quenching (The Kill Step):

  • Add a dilute solution of a primary amine (e.g., Ethanolamine or Tris-base) or mild aqueous base (1M NaOH).

  • Validation: The solution will turn yellow (p-nitrophenol release). Allow to stand for 1 hour.

• Final Disposal:

  • Once quenched, the mixture contains p-nitrophenol.

  • Dispose of as Hazardous Organic Waste (specifically noting "Contains Nitrophenols").

  • Do not pour down the drain (p-nitrophenol is an environmental toxin).

Visualizing the Safety Logic

Caption: Operational workflow emphasizing the "Quench" step for spills and disposal to neutralize the active ester.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Occupational Safety and Health Standards: Toxic and Hazardous Substances (p-Nitrophenol). United States Department of Labor. [Link]

• PubChem. (2024). 4-Nitrophenol Safety and Hazards Summary. National Library of Medicine. [Link]